Cas no 1004222-50-7 (4-benzyl-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide)

• Product Name: 4-benzyl-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide
• CAS No: 1004222-50-7
• MF: C₂₀H₁₅N₃OS
• MW: 345.417602777481
• CID: 5470258
• Update Time: 2025-05-24

4-benzyl-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-N-thieno[2,3-d]pyrimidin-4-ylbenzamide
• 4-benzyl-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide

• Inchi： 1S/C20H15N3OS/c24-19(23-18-17-10-11-25-20(17)22-13-21-18)16-8-6-15(7-9-16)12-14-4-2-1-3-5-14/h1-11,13H,12H2,(H,21,22,23,24)
• InChI Key： GMDXAGLWZQUXAX-UHFFFAOYSA-N
• SMILES： C(NC1N=CN=C2SC=CC2=1)(=O)C1=CC=C(CC2=CC=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-benzyl-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide

Recent Advances in the Study of 4-benzyl-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide (CAS: 1004222-50-7)

The compound 4-benzyl-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide (CAS: 1004222-50-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thienopyrimidine derivative has been identified as a promising scaffold for the development of novel kinase inhibitors, particularly in the context of cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in various disease models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific tyrosine kinases, such as EGFR and HER2, which are often overexpressed in certain types of cancer. Structural-activity relationship (SAR) studies have revealed that the benzyl and benzamide moieties play a critical role in binding to the kinase domain, thereby enhancing its inhibitory potency. Computational modeling and X-ray crystallography have further confirmed these interactions, providing a solid foundation for future drug design efforts.

In vitro and in vivo studies have demonstrated that 4-benzyl-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide exhibits potent anti-proliferative effects against a range of cancer cell lines, including breast, lung, and colorectal cancers. Notably, the compound has shown synergistic effects when combined with existing chemotherapeutic agents, suggesting its potential as part of combination therapy regimens. Additionally, preliminary toxicity studies indicate a favorable safety profile, with minimal off-target effects observed in animal models.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and metabolic stability. Recent efforts have focused on modifying the chemical structure to improve its solubility and reduce its susceptibility to hepatic metabolism. For instance, introducing hydrophilic substituents or prodrug strategies has shown potential in enhancing its pharmacokinetic properties. These modifications are currently being evaluated in preclinical models to assess their impact on efficacy and safety.

Looking ahead, the development of 4-benzyl-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide as a clinical candidate will require further validation in larger animal studies and, ultimately, human trials. The compound's unique mechanism of action and promising preclinical data position it as a strong contender for addressing unmet medical needs in oncology. Continued research in this area is expected to yield valuable insights into its therapeutic potential and pave the way for its translation into clinical applications.